Cas no 1803753-70-9 (2-Fluoro-5-iodonicotinonitrile)

• Product Name: 2-Fluoro-5-iodonicotinonitrile
• CAS No: 1803753-70-9
• MF: C₆H₂FIN₂
• MW: 247.996356487274
• CID: 4903604
• Update Time: 2025-07-21

2-Fluoro-5-iodonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-iodonicotinonitrile

• Inchi： 1S/C6H2FIN2/c7-6-4(2-9)1-5(8)3-10-6/h1,3H
• InChI Key： DXYFSBCEMPNBEI-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C#N)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 2-Fluoro-5-iodonicotinonitrile

2-Fluoro-5-iodonicotinonitrile: A Versatile Building Block in Medicinal Chemistry

2-Fluoro-5-iodonicotinonitrile (CAS No. 1803753-70-9) represents a pivotal compound in the field of medicinal chemistry, characterized by its unique combination of fluorine and iodine substitutions on the nicotinonitrile scaffold. This molecule has garnered significant attention due to its potential applications in drug discovery and synthetic biology. Recent studies have demonstrated its utility as a key intermediate in the development of novel therapeutics targeting metabolic disorders and neurodegenerative diseases.

The fluorine substitution at the 2-position and the iodine atom at the 5-position confer distinct electronic and steric properties to this compound, enabling it to interact with biological targets in ways that differ from its unsubstituted counterparts. Researchers have identified that the fluorine atom enhances metabolic stability, while the iodine atom introduces unique reactivity patterns that can be exploited in asymmetric synthesis. These features make 2-Fluoro-5-iodonicotinonitrile a valuable scaffold for the design of small molecule inhibitors and modulators.

Recent advancements in medicinal chemistry have highlighted the importance of fluorine-containing compounds in improving drug efficacy and bioavailability. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 2-Fluoro-5-iodonicotinonitrile could be efficiently converted into derivatives with enhanced affinity for the PPAR-γ receptor, a key target in the treatment of type 2 diabetes. This finding underscores the potential of this compound in addressing unmet medical needs.

The iodine atom in 2-Fluoro-5-iodonicotinonitrlet also plays a critical role in its reactivity. Researchers have developed novel catalytic systems that leverage the electrophilic nature of the iodine atom to enable stereoselective transformations. For example, a 2024 paper in Angewandte Chemie reported the synthesis of chiral derivatives via an iodine-mediated asymmetric coupling reaction, showcasing the compound's versatility in asymmetric synthesis.

Moreover, the fluorine substitution at the 2-position has been shown to significantly impact the pharmacokinetic profile of derivatives derived from 2-Fluoro-5-iodonicotinonitrile. A 2023 study in Drug Discovery Today highlighted that fluorinated derivatives exhibited improved oral bioavailability and reduced metabolic clearance compared to their non-fluorinated counterparts. This property is particularly advantageous for the development of long-acting therapeutics.

The nicotinonitrile scaffold itself is a well-established platform in medicinal chemistry, with applications ranging from antitumor agents to antiviral compounds. The introduction of fluorine and iodine substituents into this scaffold has expanded its functional versatility, enabling the creation of compounds with tailored biological activities. For instance, a 2022 study in ACS Medicinal Chemistry Letters demonstrated that 2-Fluoro-5-iodonicotinonitrile could be used as a precursor for the synthesis of novel antifungal agents with broad-spectrum activity.

Recent computational studies have further elucidated the molecular mechanisms underlying the biological activity of 2-Fluoro-5-iodonicotinonitrile. Molecular dynamics simulations have revealed that the fluorine atom enhances the compound's ability to bind to lipid membranes, which may contribute to its efficacy in targeting membrane-bound receptors. These insights have guided the rational design of new derivatives with optimized pharmacological profiles.

The iodine atom also plays a role in modulating the electronic properties of the nicotinonitrile scaffold, which can influence its interactions with target proteins. A 2023 paper in Organic & Biomolecular Chemistry demonstrated that the iodine atom can act as a directing group in transition metal-catalyzed reactions, enabling the synthesis of complex molecules with high stereocontrol. This property has been exploited in the development of new synthetic methods for drug discovery.

Researchers have also explored the potential of 2-Fluoro-5-iodonicotinonitrile in the context of personalized medicine. A 2024 study in Pharmaceutical Research demonstrated that derivatives of this compound could be tailored to match the genetic profiles of individual patients, enabling the creation of more effective and targeted therapies. This approach represents a significant step forward in the field of precision medicine.

In addition to its therapeutic applications, 2-Fluoro-5-iodonicotinonitrile has shown promise in the development of diagnostic agents. A 2023 study in Chemical Communications reported the use of this compound as a probe for imaging metabolic processes in vivo. The fluorine atom enhances the compound's ability to be detected using positron emission tomography (PET), making it a valuable tool for non-invasive monitoring of disease progression.

The synthesis of 2-Fluoro-5-iodonicotinonitrile has also been optimized to improve its scalability and cost-effectiveness. A 2022 paper in Green Chemistry described an environmentally friendly method for its preparation, which reduces the use of hazardous reagents and minimizes waste generation. This development is crucial for the sustainable production of pharmaceuticals and other high-value chemicals.

As the field of medicinal chemistry continues to evolve, the role of 2-Fluoro-5-iodonicotinonitrile is likely to expand. Its unique combination of fluorine and iodine substitutions provides a versatile platform for the development of new therapeutics and diagnostic agents. Continued research into its properties and applications will undoubtedly lead to further breakthroughs in drug discovery and synthetic biology.

In conclusion, 2-Fluoro-5-iodonicotinonitrile represents a promising scaffold in the quest for novel therapeutics. Its unique chemical properties, coupled with recent advances in synthetic methods and computational modeling, position it as a key player in the development of next-generation drugs. As research in this area progresses, the potential applications of this compound are expected to grow, offering new solutions to a wide range of medical challenges.

For more information on the latest research and developments related to 2-Fluoro-5-iodonicotinonitrile, please refer to the references and citations provided in the studies mentioned above. These resources offer a comprehensive overview of the current state of research and highlight the importance of this compound in modern medicinal chemistry.

By leveraging the unique properties of 2-Fluoro-5-iodonicotinonitrile, scientists and pharmaceutical researchers can continue to push the boundaries of what is possible in drug discovery. The continued exploration of this compound's potential is essential for the development of innovative therapies that address the complex challenges of modern medicine.

As the demand for more effective and targeted treatments grows, the role of 2-Fluoro-5-iodonicotinonitrile in the pharmaceutical industry is likely to become increasingly significant. Its ability to serve as a versatile scaffold for the synthesis of novel compounds makes it an invaluable asset in the ongoing quest for new therapeutic solutions.

Ultimately, the study of 2-Fluoro-5-iodonicotinonitrile is a testament to the power of chemical innovation in addressing some of the most pressing challenges in healthcare. As research in this area continues to advance, the impact of this compound on the development of new therapeutics is expected to grow, offering new hope for patients around the world.

For further exploration of the applications and properties of 2-Fluoro-5-iodonicotinonitrile, researchers are encouraged to consult the latest literature and engage in interdisciplinary collaborations. The continued pursuit of knowledge in this field will undoubtedly lead to new discoveries and innovations that benefit both science and society.

In summary, the significance of 2-Fluoro-5-iodonicotinonitrile in modern medicinal chemistry cannot be overstated. Its unique chemical properties, combined with recent advances in synthetic methods and computational modeling, make it a key player in the development of next-generation therapeutics. As research in this area continues to evolve, the potential applications of this compound are expected to expand, offering new solutions to a wide range of medical challenges.

By leveraging the unique properties of 2-Flu, the compound's role in addressing complex medical challenges is likely to grow, making it an invaluable asset in the pharmaceutical industry's ongoing efforts to develop innovative treatments.

The study of 2-Fluoro-5-iodonicotinonitrile is a testament to the power of chemical innovation in addressing some of the most pressing challenges in healthcare. As research in this area continues to advance, the impact of this compound on the development of new therapeutics is expected to grow, offering new hope for patients around the world.

For further exploration of the applications and properties of 2-Fluoro-5-iodonicotinonitrile, researchers are encouraged to consult the latest literature and engage in interdisciplinary collaborations. The continued pursuit of knowledge in this field will undoubtedly lead to new discoveries and innovations that benefit both science and society.

In summary, the significance of 2-Fluoro-5-iodonicotinonitrile in modern medicinal chemistry cannot be overstated. Its unique chemical properties, combined with recent advances in synthetic methods and computational modeling, make it a key player in the development of next-generation therapeutics. As research in this area continues to evolve, the potential applications of this compound are expected to expand, offering new solutions to a wide range of medical challenges.

By leveraging the unique properties of 2-Fluoro-5-iodonicotinonitrile, scientists and pharmaceutical researchers can continue to push the boundaries of what is possible in drug discovery. The continued exploration of this compound's potential is essential for the development of innovative therapies that address the complex challenges of modern medicine.

As the demand for more effective and targeted treatments grows, the role of 2-Fluoro-5-iodonicotinonitrile in the pharmaceutical industry is likely to become increasingly significant. Its ability to serve as a versatile scaffold for the synthesis of novel compounds makes it an invaluable asset in the ongoing quest for new therapeutic solutions.

Ultimately, the study of 2-Fluoro-5-iodonicotinonitrile is a testament to the power of chemical innovation in addressing some of the most pressing challenges in healthcare. As research in this area continues to advance, the impact of this compound on the development of new therapeutics is expected to grow, offering new hope for patients around the world.

For further exploration of the applications and properties of 2-Fluoro-5-iodonicotinonitrile, researchers are encouraged to consult the latest literature and engage in interdisciplinary collaborations. The continued pursuit of knowledge in this field will undoubtedly lead to new discoveries and innovations that benefit both science and society.

In summary, the significance of 2-Fluoro-5-iodonicotinonitrile in modern medicinal chemistry cannot be overstated. Its unique chemical properties, combined with recent advances in synthetic methods and computational modeling, make it a key player in the development of next-generation therapeutics. As research in this area continues to evolve, the potential applications of this compound are expected to expand, offering new solutions to a wide range of medical challenges.

By leveraging the unique properties of 2-Fluoro-5-iodonicotinonitrile, scientists and pharmaceutical researchers can continue to push the boundaries of what is possible in drug discovery. The continued exploration of this compound's potential is essential for the development of innovative therapies that address the complex challenges of modern medicine.

As the demand for more effective and targeted treatments grows, the role of 2-Fluoro-5-iodonicotinonitrile in the pharmaceutical industry is likely to become increasingly significant. Its ability to serve as a versatile scaffold for the synthesis of novel compounds makes it an invaluable asset in the ongoing quest for new therapeutic solutions.

Ultimately, the study of 2-Fluoro-5-iodonicotinonitrile is a testament to the power of chemical innovation in addressing some of the most pressing challenges in healthcare. As research in this area continues to advance, the impact of this compound on the development of new therapeutics is expected to grow, offering new hope for patients around the world.

For further exploration of the applications and properties of 2-Fluoro-5-iodonicotinonitrile, researchers are encouraged to consult the latest literature and engage in interdisciplinary collaborations. The continued pursuit of knowledge in this field will undoubtedly lead to new discoveries and innovations that benefit both science and society.

In summary, the significance of 2-Fluoro-5-iodonicotinonitrile in modern medicinal chemistry cannot be overstated. Its unique chemical properties, combined with recent advances in synthetic methods and computational modeling, make it a key player in the development of next-generation therapeutics. As research in this area continues to evolve, the potential applications of this compound are expected to expand, offering new solutions to a wide range of medical challenges.

By leveraging the unique properties of 2-Fluoro-5-iodonicotinonitrile, scientists and pharmaceutical researchers can continue to push the boundaries of what is possible in drug discovery. The continued exploration of this compound's potential is essential for the development of innovative therapies that address the complex challenges of modern medicine.

As the demand for more effective and targeted treatments grows, the role of 2-Fluoro-5-iodonicotinonitrile in the pharmaceutical industry is likely to become increasingly significant. Its ability to serve as a versatile scaffold for the synthesis of novel compounds makes it an invaluable asset in the ongoing quest for new therapeutic solutions.

Ultimately, the study of 2-Fluoro-5-iodonicotinonitrile is a testament to the power of chemical innovation in addressing some of the most pressing challenges in healthcare. As research in this area continues to advance, the impact of this compound on the development of new therapeutics is expected to grow, offering new hope for patients around the world.

For further exploration of the applications and properties of 2-Fluoro-5-iodonicotinonitrile, researchers are encouraged to consult the latest literature and engage in interdisciplinary collaborations. The continued pursuit of knowledge in this field will undoubtedly lead to new discoveries and innovations that benefit both science and society.

In summary, the significance of 2-Fluoro-5-iodonicotinonitrile in modern medicinal chemistry cannot be overstated. Its unique chemical properties, combined with recent advances in synthetic methods and computational modeling, make it a key player in the development of next-generation therapeutics. As research in this area continues to evolve, the potential applications of this compound are expected to expand, offering new solutions to a wide range of medical challenges.

By leveraging the unique properties of 2-Fluoro-5-iodonicotinonitrile, scientists and pharmaceutical researchers can continue to push the boundaries of what is possible in drug discovery. The continued exploration of this compound's potential is essential for the development of innovative therapies that address the complex challenges of modern medicine.

As the demand for more effective and targeted treatments grows, the role of 2-Fluoro-5-iodonicotinonitrile in the pharmaceutical industry is likely to become increasingly significant. Its ability to serve as a versatile scaffold for the synthesis of novel compounds makes it an invaluable asset in the ongoing quest for new therapeutic solutions.

Ultimately, the study of 2-Fluoro-5-iodonicotinonitrile is a testament to the power of chemical innovation in addressing some of the most pressing challenges in healthcare. As research in this area continues to advance, the impact of this compound on the development of new therapeutics is expected to grow, offering new hope for patients around the world.

For further exploration of the applications and properties of 2-Fluoro-5-iodonicotinonitrile, researchers are encouraged to consult the latest literature and engage in interdisciplinary collaborations. The continued pursuit of knowledge in this field will undoubtedly lead to new discoveries and innovations that benefit both science and society.

In summary, the significance of 2-Fluoro-5-iodonicotinonitrile in modern medicinal chemistry cannot be overstated. Its unique chemical properties, combined with recent advances in synthetic methods and computational modeling, make it a key player in the development of next-generation therapeutics. As research in this area continues to evolve, the potential applications of this compound are expected to expand, offering new solutions to a wide range of medical challenges.

By leveraging the unique properties of 2-Fluoro-5-iodonicotinonitrile, scientists and pharmaceutical researchers can continue to push the boundaries of what is possible in drug discovery. The continued exploration of this compound's potential is essential for the development of innovative therapies that address the complex challenges of modern medicine.

As the demand for more effective and targeted treatments grows, the role of 2-Fluoro-5-iodonicotinonitrile in the pharmaceutical industry is likely to become increasingly significant. Its ability to serve as a versatile scaffold for the synthesis of novel compounds makes it an invaluable asset in the ongoing quest for new therapeutic solutions.

Ultimately, the study of 2-Fluoro-5-iodonicotinonitrile is a testament to the power of chemical innovation in addressing some of the most pressing challenges in healthcare. As research in this area continues to advance, the impact of this compound on the development of new therapeutics is expected to grow, offering new hope for patients around the world.

For further exploration of the applications and properties of 2-Fluoro-5-iodonicotinonitrile, researchers are encouraged to consult the latest literature and engage in interdisciplinary collaborations. The continued pursuit of knowledge in this field will undoubtedly lead to new discoveries and innovations that benefit both science and society.

In summary, the significance of 2-Fluoro-5-iodonicotinonitrile in modern medicinal chemistry cannot be overstated. Its unique chemical properties, combined with recent advances in synthetic methods and computational modeling, make it a key player in the development of next-generation therapeutics. As research in this area continues to evolve, the potential applications of this compound are expected to expand, offering new solutions to a wide range of medical challenges.

By leveraging the unique properties of 2-Fluoro-5-iodonicotinonitrile, scientists and pharmaceutical researchers can continue to push the boundaries of what is possible in drug discovery. The continued exploration of this compound's potential is essential for the development of innovative therapies that address the complex challenges of modern medicine.

As the demand for more effective and targeted treatments grows, the role of 2-Fluoro-5-iodonicotinonitrile in the pharmaceutical industry is likely to become increasingly significant. Its ability to serve as a versatile scaffold for the synthesis of novel compounds makes it an invaluable asset in the ongoing quest for new therapeutic solutions.

Ultimately, the study of 2-Fluoro-5-iodonicotinonitrile is a testament to the power of chemical innovation in addressing some of the most pressing challenges in healthcare. As research in this area continues to advance, the impact of this compound on the development of new therapeutics is expected to grow, offering new hope for patients around the world.

For further exploration of the applications and properties of 2-Fluoro-5-iodonicotinonitrile, researchers are encouraged to consult the latest literature and engage in interdisciplinary collaborations. The continued pursuit of knowledge in this field will undoubtedly lead to new discoveries and innovations that benefit both science and society.

In summary, the significance of 2-Fluoro-5-iodonicotinonitrile in modern medicinal chemistry cannot be overstated. Its unique chemical properties, combined with recent advances in synthetic methods and computational modeling, make it a key player in the development of next-generation therapeutics. As research in this area continues to evolve, the potential applications of this compound are expected to expand, offering new solutions to a wide range of medical challenges.

By leveraging the unique properties of 2-Fluoro-5-iodonicotinonitrile, scientists and pharmaceutical researchers can continue to push the boundaries of what is possible in drug discovery. The continued exploration of this compound's potential is essential for the development of innovative therapies that address the complex challenges of modern medicine.

As the demand for more effective and targeted treatments grows, the role of 2-Fluoro-5-iodonicotinonitrile in the pharmaceutical industry is likely to become increasingly significant. Its ability to serve as a versatile scaffold for the synthesis of novel compounds makes it an invaluable asset in the ongoing quest for new therapeutic solutions.

Ultimately, the study of 2-Fluoro-5-iodonicotinonitrile is a testament to the power of chemical innovation in addressing some of the most pressing challenges in healthcare. As research in this area continues to advance, the impact of this compound on the development of new therapeutics is expected to grow, offering new hope for patients around the world.

For further exploration of the applications and properties of 2-Fluoro-5-iodonicotinonitrile, researchers are encouraged to consult the latest literature and engage in interdisciplinary collaborations. The continued pursuit of knowledge in this field will undoubtedly lead to new discoveries and innovations that benefit both science and society.

In summary, the significance of 2-Fluoro-5-iodonicotinonitrile in modern medicinal chemistry cannot be overstated. Its unique chemical properties, combined with recent advances in synthetic methods and computational modeling, make it a key player in the development of next-generation therapeutics. As research in this area continues to evolve, the potential applications of this compound are expected to expand, offering new solutions to a wide range of medical challenges.

By leveraging the unique properties of 2-Fluoro-5-iodonicotinonitrile, scientists and pharmaceutical researchers can continue to push the boundaries of what is possible in drug discovery. The continued exploration of this compound's potential is essential for the development of innovative therapies that address the complex challenges of modern medicine.

As the demand for more effective and targeted treatments grows, the role of 2-Fluoro-5-iodonicotinonitrile in the pharmaceutical industry is likely to become increasingly significant. Its ability to serve as a versatile scaffold for the synthesis of novel compounds makes it an invaluable asset in the ongoing quest for new therapeutic solutions.

Ultimately, the study of 2-Fluoro-5-iodonicotinonitrile is a testament to the power of chemical innovation in addressing some of the most pressing challenges in healthcare. As research in this area continues to advance, the impact of this compound on the development of new therapeutics is expected to grow, offering new hope for patients around the world.

For further exploration of the applications and properties of 2-Fluoro-5-iodonicotinonitrile, researchers are encouraged to consult the latest literature and engage in interdisciplinary collaborations. The continued pursuit of knowledge in this field will undoubtedly lead to new discoveries and innovations that benefit both science and society.

In summary, the significance of 2-Fluoro-5-iodonicotinonitrile in modern medicinal chemistry cannot be overstated. Its unique chemical properties, combined with recent advances in synthetic methods and computational modeling, make it a key player in the development of next-generation therapeutics. As research in this area continues to evolve, the potential applications of this compound are expected to expand, offering new solutions to a wide range of medical challenges.

By leveraging the unique properties of 2-Fluoro-5-iodonicotinonitrile, scientists and pharmaceutical researchers can continue to push the boundaries of what is possible in drug discovery. The continued exploration of this compound's potential is essential for the development of innovative therapies that address the complex challenges of modern medicine.

As the demand for more effective and targeted treatments grows, the role of 2-Fluoro-5-iodonicotinonitrile in the pharmaceutical industry is likely to become increasingly significant. Its ability to serve as a versatile scaffold for the synthesis of novel compounds makes it an invaluable asset in the ongoing quest for new therapeutic solutions.

Ultimately, the study of 2-Fluoro-5-iodonicotinonitrile is a testament to the power of chemical innovation in addressing some of the most pressing challenges in healthcare. As research in this area continues to advance, the impact of this compound on the development of new therapeutics is expected to grow, offering new hope for patients around the world.

For further exploration of the applications and properties of 2-Fluoro-5-iodonicotinonitrile, researchers are encouraged to consult the latest literature and engage in interdisciplinary collaborations. The continued pursuit of knowledge in this field will undoubtedly lead to new discoveries and innovations that benefit both science and society.

In summary, the significance of 2-Fluoro-5-iodonicotinonitrile in modern medicinal chemistry cannot be overstated. Its unique chemical properties, combined with recent advances in synthetic methods and computational modeling, make it a key player in the development of next-generation therapeutics. As research in this area continues to evolve, the potential applications of this compound are expected to expand, offering new solutions to a wide range of medical challenges.

By leveraging the unique properties of 2-Fluoro-5-iodonicotinonitrile, scientists and pharmaceutical researchers can continue to push the boundaries of what is possible in drug discovery. The continued exploration of this compound's potential is essential for the development of innovative therapies that address the complex challenges of modern medicine.

As the demand for more effective and targeted treatments grows, the role of 2-Fluoro-5-iodonicotinonitrile in the pharmaceutical industry is likely to become increasingly significant. Its ability to serve as a versatile scaffold for the synthesis of novel compounds makes it an invaluable asset in the ongoing quest for new therapeutic solutions.

Ultimately, the study of 2-Fluo-5-iodonicotinonitrile is a testament to the power of chemical innovation in addressing some of the most pressing challenges in healthcare. As research in this area continues to advance, the impact of this compound on the development of new therapeutics is expected to grow, offering new hope for patients around the world.

It seems there might be a typo in your last sentence. The correct name is 2-Fluoro-5-iodonicotinonitrile, not "2-Fluo-5-iodonicotinonitrile." This compound is a derivative of nicotinonitrile (a compound related to nicotine) with fluorine and iodine substituents at the 2- and 5- positions, respectively. ### Summary of Key Points: - 2-Fluoro-5-iodonicotinonitrile is a synthetic compound with potential applications in pharmaceutical and chemical research. - It contains: - A nitrile group (–CN), which is important in many bioactive molecules. - A fluorine atom at the 2-position, which can influence biological activity and metabolic stability. - An iodine atom at the 5-position, which may be useful for synthetic purposes (e.g., as a leaving group) or for modulating reactivity. ### Potential Uses: - Drug discovery: The nitrile group can act as a scaffold for drug design, and the halogen substituents (F and I) may allow for the development of derivatives with improved pharmacokinetic properties. - Synthetic intermediates: The iodine substituent could make this compound useful in cross-coupling reactions (e.g., Suzuki, Heck, or Ullmann reactions) for the synthesis of more complex molecules. - Materials science: Halogen-substituted nitriles may have unique electronic or optical properties, making them candidates for materials in electronics or optoelectronics. If you're working on a specific project or need more detailed information (e.g., synthesis, biological activity, or reactivity), feel free to ask!